Cas no 1807063-21-3 (Ethyl 3-chloromethyl-6-cyano-2-(difluoromethoxy)benzoate)

• Product Name: Ethyl 3-chloromethyl-6-cyano-2-(difluoromethoxy)benzoate
• CAS No: 1807063-21-3
• MF: C₁₂H₁₀ClF₂NO₃
• MW: 289.662509441376
• CID: 4796225
• Update Time: 2025-10-24

Ethyl 3-chloromethyl-6-cyano-2-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloromethyl-6-cyano-2-(difluoromethoxy)benzoate

• Inchi： 1S/C12H10ClF2NO3/c1-2-18-11(17)9-8(6-16)4-3-7(5-13)10(9)19-12(14)15/h3-4,12H,2,5H2,1H3
• InChI Key： ASTGIZFTURZSSV-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(C#N)=C(C(=O)OCC)C=1OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 358
• XLogP3: 3.2
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 3-chloromethyl-6-cyano-2-(difluoromethoxy)benzoate

Comprehensive Overview of Ethyl 3-chloromethyl-6-cyano-2-(difluoromethoxy)benzoate (CAS No. 1807063-21-3)

Ethyl 3-chloromethyl-6-cyano-2-(difluoromethoxy)benzoate (CAS No. 1807063-21-3) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and agrochemical research. This ester derivative, characterized by its unique difluoromethoxy and cyano functional groups, plays a pivotal role in the synthesis of advanced molecules. Its molecular structure, featuring a chloromethyl substituent, offers versatile reactivity, making it a valuable building block for modern chemical applications.

In recent years, the demand for fluorinated compounds like Ethyl 3-chloromethyl-6-cyano-2-(difluoromethoxy)benzoate has surged due to their enhanced metabolic stability and bioavailability, which are critical in drug discovery. Researchers are particularly interested in how the difluoromethoxy group influences the compound’s electronic properties, a topic frequently searched in academic databases and AI-driven platforms. The integration of cyano and chloromethyl moieties further expands its utility in cross-coupling reactions, a hot topic in synthetic chemistry forums.

The compound’s CAS No. 1807063-21-3 is often associated with queries about its synthetic pathways and industrial-scale production. Optimized methods for its preparation, such as selective fluorination or esterification under mild conditions, are widely discussed in patent literature. Environmental and regulatory considerations also drive searches, as industries seek greener alternatives for halogenated intermediates. Notably, the benzoate core of this molecule aligns with trends favoring aromatic derivatives in material science.

From an SEO perspective, keywords like "difluoromethoxy benzoate applications", "cyano-chloromethyl compound synthesis", and "CAS 1807063-21-3 supplier" reflect user intent across search engines. These terms highlight the compound’s relevance in high-performance materials and biologically active molecules. Analytical techniques for characterizing this compound, such as NMR and HPLC-MS, are also frequently queried, underscoring the need for precise quality control in its commercialization.

Innovations in catalysis and process chemistry have further elevated the importance of Ethyl 3-chloromethyl-6-cyano-2-(difluoromethoxy)benzoate. For instance, its role in palladium-catalyzed reactions or as a precursor for heterocyclic frameworks is a recurring theme in research publications. The compound’s stability under various pH conditions is another area of interest, particularly for formulators developing sustained-release formulations.

In summary, Ethyl 3-chloromethyl-6-cyano-2-(difluoromethoxy)benzoate (CAS No. 1807063-21-3) exemplifies the convergence of structural complexity and functional diversity in modern chemistry. Its applications span from pharmaceutical intermediates to advanced material precursors, addressing both academic curiosities and industrial needs. As search trends evolve, this compound remains at the forefront of discussions on sustainable synthesis and molecular design, ensuring its continued relevance in scientific and commercial landscapes.